Cas no 66931-30-4 (7-Methoxy-3,3-dimethylindolin-2-one)

• Product Name: 7-Methoxy-3,3-dimethylindolin-2-one
• CAS No: 66931-30-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 4821028
• Update Time: 2025-04-23

7-Methoxy-3,3-dimethylindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-METHOXY-3,3-DIMETHYLINDOLIN-2-ONE
• 2H-Indol-2-one,1,3-dihydro-7-methoxy-3,3-dimethyl-
• 7-methoxy-3,3-dimethyl-1H-indol-2-one
• 7-Methoxy-3,3-dimethylindolin-2-one

• Inchi： 1S/C11H13NO2/c1-11(2)7-5-4-6-8(14-3)9(7)12-10(11)13/h4-6H,1-3H3,(H,12,13)
• InChI Key： BHIXTFSJENSHBP-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2C=CC=C(C=2N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3

Additional information on 7-Methoxy-3,3-dimethylindolin-2-one

7-Methoxy-3,3-dimethylindolin-2-one (CAS No. 66931-30-4): A Comprehensive Overview

7-Methoxy-3,3-dimethylindolin-2-one (CAS No. 66931-30-4) is a specialized organic compound that belongs to the class of indolin-2-one derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research, agrochemicals, and material science. With the increasing demand for novel bioactive molecules, 7-Methoxy-3,3-dimethylindolin-2-one has become a subject of interest for researchers exploring its synthesis, properties, and utility in various industries.

The molecular structure of 7-Methoxy-3,3-dimethylindolin-2-one includes a methoxy group at the 7-position and two methyl groups at the 3-position of the indolin-2-one core. This configuration contributes to its distinct chemical behavior, making it a valuable intermediate in organic synthesis. Researchers often search for "synthesis of 7-Methoxy-3,3-dimethylindolin-2-one" or "applications of indolin-2-one derivatives" to understand its role in modern chemistry. The compound's stability and reactivity profile make it suitable for further functionalization, which is crucial in drug discovery and development.

In the pharmaceutical sector, 7-Methoxy-3,3-dimethylindolin-2-one is explored as a precursor for potential therapeutic agents. Its structural motif is found in several bioactive molecules, prompting queries like "pharmacological uses of 7-Methoxy-3,3-dimethylindolin-2-one" and "indolin-2-one in drug design." Recent studies highlight its relevance in developing kinase inhibitors and anti-inflammatory compounds, aligning with the growing trend of targeted therapies. The compound's ability to interact with biological targets makes it a promising candidate for further investigation.

Beyond pharmaceuticals, 7-Methoxy-3,3-dimethylindolin-2-one finds applications in agrochemical research. Its derivatives are studied for their potential as plant growth regulators or pest control agents, addressing the global demand for sustainable agriculture solutions. Searches such as "agrochemical applications of indolin-2-one derivatives" reflect the industry's interest in eco-friendly alternatives. The compound's versatility underscores its importance in developing next-generation agrochemicals with reduced environmental impact.

The material science community also recognizes the value of 7-Methoxy-3,3-dimethylindolin-2-one in designing functional materials. Its aromatic structure and substituent groups enable the creation of advanced polymers or optoelectronic materials. Queries like "indolin-2-one in material science" indicate a rising curiosity about its role in innovative technologies. Researchers are exploring its incorporation into organic semiconductors or photoactive compounds, tapping into the booming field of renewable energy and smart materials.

From a commercial perspective, the market for 7-Methoxy-3,3-dimethylindolin-2-one is expanding, driven by its diverse applications. Suppliers and manufacturers often encounter searches for "buy 7-Methoxy-3,3-dimethylindolin-2-one" or "CAS 66931-30-4 suppliers," highlighting its demand in the chemical industry. The compound's purity, synthesis scalability, and cost-effectiveness are critical factors for buyers, making it essential for producers to maintain high-quality standards and transparent supply chains.

In conclusion, 7-Methoxy-3,3-dimethylindolin-2-one (CAS No. 66931-30-4) stands as a multifaceted compound with significant potential across multiple scientific disciplines. Its structural uniqueness, combined with its applicability in pharmaceuticals, agrochemicals, and materials, positions it as a key player in modern chemistry. As research progresses, this compound is likely to unlock new possibilities, answering the growing number of queries like "future prospects of indolin-2-one derivatives" and "innovative uses of 7-Methoxy-3,3-dimethylindolin-2-one."